Cas no 123418-50-8 (3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester)

3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester structure
123418-50-8 structure
Product Name:3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester
CAS No:123418-50-8
MF:C10H14O2S
MW:198.281961917877
CID:3697037
PubChem ID:85603323
Update Time:2025-04-22

3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester
    • AKOS016347300
    • F2147-5368
    • 123418-50-8
    • ethyl 5-isopropylthiophene-3-carboxylate
    • Inchi: 1S/C10H14O2S/c1-4-12-10(11)8-5-9(7(2)3)13-6-8/h5-7H,4H2,1-3H3
    • InChI Key: DBIFISUCFBSPKS-UHFFFAOYSA-N
    • SMILES: C1SC(C(C)C)=CC=1C(OCC)=O

Computed Properties

  • Exact Mass: 198.07145086Da
  • Monoisotopic Mass: 198.07145086Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų
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